Cas no 896269-07-1 (N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide)

• Product Name: N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide
• CAS No: 896269-07-1
• MF: C₁₈H₁₉N₃O₅S
• MW: 389.425563097
• CID: 6183989
• PubChem ID: 18574797
• Update Time: 2025-06-14

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide
• N-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-4-nitrobenzamide
• AKOS024661611
• 4-nitro-N-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)benzamide
• SR-01000023354-1
• N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-4-nitrobenzamide
• 896269-07-1
• SR-01000023354
• F2574-0074

• Inchi： 1S/C18H19N3O5S/c22-18(14-8-10-15(11-9-14)21(23)24)19-13-16-5-4-12-20(16)27(25,26)17-6-2-1-3-7-17/h1-3,6-11,16H,4-5,12-13H2,(H,19,22)
• InChI Key： RRMRGQWGMHIMBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCC1CNC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 389.10454189g/mol
• Monoisotopic Mass: 389.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 121Ų

Additional information on N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide

Comprehensive Overview of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide (CAS No. 896269-07-1)

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide (CAS No. 896269-07-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both benzenesulfonyl and 4-nitrobenzamide moieties in its structure makes it a promising candidate for further exploration in targeted therapies.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly in the context of enzyme inhibition and receptor modulation. Researchers are actively investigating the potential of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide as a scaffold for designing novel inhibitors, given its ability to interact with biological targets. The compound's nitro group and pyrrolidine ring contribute to its electronic and steric properties, which are critical for binding affinity and selectivity.

One of the key areas where N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide has shown promise is in the field of cancer research. With the rising global prevalence of cancer, there is an urgent need for innovative therapeutic agents. This compound's ability to potentially interfere with cell signaling pathways has made it a subject of interest for oncologists and medicinal chemists alike. Its molecular weight and lipophilicity are also being studied to assess its suitability for drug formulation.

Another hot topic in modern pharmacology is the development of neuroprotective agents. Preliminary studies suggest that N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide may exhibit properties that could be harnessed for neurodegenerative diseases. The compound's sulfonamide group is known to play a role in crossing the blood-brain barrier, a critical factor for central nervous system (CNS) drug delivery. Researchers are exploring its potential in conditions like Alzheimer's and Parkinson's disease.

The synthesis of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are optimized to ensure high yield and purity, which are essential for research and development purposes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and confirm its structural integrity.

From a commercial perspective, N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS No. 896269-07-1 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound is typically supplied in powder form, with strict storage recommendations to maintain stability.

In conclusion, N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-nitrobenzamide (CAS No. 896269-07-1) represents a fascinating area of research with broad implications for drug discovery. Its structural complexity and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.